Cas no 2118602-47-2 (2-(thian-4-yl)prop-2-enenitrile)

• Product Name: 2-(thian-4-yl)prop-2-enenitrile
• CAS No: 2118602-47-2
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 5955484
• PubChem ID: 141812721
• Update Time: 2025-07-14

2-(thian-4-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(thian-4-yl)prop-2-enenitrile
• EN300-1085272
• 2118602-47-2

• Inchi： 1S/C8H11NS/c1-7(6-9)8-2-4-10-5-3-8/h8H,1-5H2
• InChI Key： BGPLJXCCQHUNHJ-UHFFFAOYSA-N
• SMILES： S1CCC(C(C#N)=C)CC1

Computed Properties

• Exact Mass: 153.06122053g/mol
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-(thian-4-yl)prop-2-enenitrile

Professional Introduction to 2-(thian-4-yl)prop-2-enenitrile (CAS No. 2118602-47-2)

2-(thian-4-yl)prop-2-enenitrile, chemically designated as CAS No. 2118602-47-2, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic nitrile derivative features a unique structural motif that has garnered attention for its potential applications in drug development and material science. The compound's molecular framework, incorporating a thiophene ring and an acrylonitrile group, positions it as a versatile intermediate for synthesizing more complex molecules with therapeutic and industrial relevance.

The structural characteristics of 2-(thian-4-yl)prop-2-enenitrile make it a promising candidate for further exploration in medicinal chemistry. The presence of the thiophene ring contributes to the compound's aromaticity and electronic properties, which can be exploited in designing molecules with specific biological activities. Meanwhile, the acrylonitrile moiety serves as a reactive site for further functionalization, enabling the construction of diverse chemical libraries. These features collectively enhance the compound's utility in synthetic pathways leading to novel pharmacophores.

Recent advancements in computational chemistry have facilitated the investigation of 2-(thian-4-yl)prop-2-enenitrile's reactivity and interactions. Molecular modeling studies have revealed that this compound can engage in π-stacking interactions with other aromatic systems, a phenomenon that may be leveraged in the design of supramolecular assemblies or as a component in liquid crystal materials. Additionally, density functional theory (DFT) calculations have suggested that the compound exhibits moderate electron affinity, making it a potential candidate for use in organic electronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In the realm of pharmaceutical research, 2-(thian-4-yl)prop-2-enenitrile has been explored as a precursor for synthesizing bioactive molecules. For instance, its conversion into thiazole derivatives has shown promise in anti-inflammatory and antimicrobial applications. The thiophene ring can be modified to introduce various substituents that modulate the compound's pharmacokinetic properties, enhancing its bioavailability and target specificity. Such modifications are crucial for optimizing drug candidates for clinical trials.

The synthesis of 2-(thian-4-yl)prop-2-enenitrile involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the reaction of 4-bromothiophene with propargyl cyanide under palladium-catalyzed conditions, followed by functional group interconversion to yield the desired product. This synthetic route underscores the compound's accessibility and suitability for large-scale production, which is essential for both academic research and industrial applications.

The compound's stability under various conditions has been another area of focus. Studies have demonstrated that 2-(thian-4-yl)prop-2-enenitrile maintains its structural integrity under ambient temperatures but may degrade when exposed to strong oxidizing agents or prolonged UV irradiation. Understanding these stability profiles is critical for ensuring proper handling and storage protocols, thereby maximizing its utility in research and development settings.

From an industrial perspective, 2-(thian-4-yl)prop-2-enenitrile represents a valuable building block for fine chemical manufacturing. Its incorporation into more complex molecules not only expands the arsenal of available intermediates but also opens up new avenues for innovation in sectors such as agrochemicals and specialty chemicals. The ability to fine-tune its properties through strategic functionalization makes it an indispensable tool for chemists seeking to develop high-performance materials.

The growing interest in green chemistry has also influenced the research on 2-(thian-4-yl)prop-2-enenitrile. Efforts are underway to develop sustainable synthetic methodologies that minimize waste and reduce energy consumption. For example, catalytic processes using earth-abundant metals have been explored as alternatives to traditional transition metal-catalyzed reactions. Such advancements align with global efforts to promote environmentally responsible chemical practices.

In conclusion, 2-(thian-4-yl)prop-2-enenitrile (CAS No. 2118602-47-2) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structural features, coupled with recent developments in synthetic and computational methodologies, position it as a cornerstone molecule for future research and innovation. As scientists continue to uncover new applications for this versatile nitrile derivative, its importance in advancing both academic knowledge and industrial applications is set to grow.